Cas no 2640965-14-4 (6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine)

• Product Name: 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• CAS No: 2640965-14-4
• MF: C₁₆H₁₈ClF₃N₆
• MW: 386.802531719208
• CID: 5318560
• PubChem ID: 154829862
• Update Time: 2025-11-01

6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2640965-14-4
• F6619-6391
• 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine
• AKOS040710010

• Inchi： 1S/C16H18ClF3N6/c1-24(2)13-8-14(23-10-22-13)25-3-5-26(6-4-25)15-12(17)7-11(9-21-15)16(18,19)20/h7-10H,3-6H2,1-2H3
• InChI Key： JNCRHWKOPJALDE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCN(C2C=C(N=CN=2)N(C)C)CC1

Computed Properties

• Exact Mass: 386.1233568g/mol
• Monoisotopic Mass: 386.1233568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4Ų

Additional information on 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine

Introduction to 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine (CAS No. 2640965-14-4)

6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine, also known by its CAS number 2640965-14-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, including a piperazine ring and a trifluoromethyl-substituted pyridine moiety. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The chemical structure of 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine is highly versatile, allowing it to interact with multiple biological targets. The presence of the piperazine ring provides flexibility and enhances the compound's ability to form hydrogen bonds, while the trifluoromethyl group imparts lipophilicity and metabolic stability. These properties make it an attractive candidate for drug development.

Recent studies have explored the pharmacological properties of 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine. One notable area of research is its potential as an inhibitor of specific protein kinases, which are key enzymes involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential as a therapeutic agent for cancer and other proliferative disorders.

In addition to its kinase inhibition properties, 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amine has been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin-4-amnine has also been studied extensively. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it can be administered orally with sustained therapeutic effects, reducing the frequency of dosing and improving patient compliance.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies have shown that 6-{4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}-N,N-dimethylpyrimidin--amine exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully understand its safety profile, especially in long-term use.

The potential applications of 6-{4-[3-chloro--5-(trifluoromethyl)pyridin--2--yl]piperazin--1--yl}--N,N--dimethylpyrimidin--4--amine extend beyond cancer and inflammatory diseases. Ongoing research is exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective properties, potentially slowing down disease progression and improving cognitive function.

In conclusion, 6-{4-[3-chloro--5-(trifluoromethyl)pyridin--2--yl]piperazin--< strong > 1 - yl } - N , N - dimethylpyrimidin - 4 - amine (CAS No . 2640965 - 14 - 4 ) is a promising compound with diverse therapeutic potential . Its unique chemical structure , combined with favorable pharmacological properties , positions it as a valuable candidate for further development in various medical applications . Continued research will undoubtedly uncover more about its mechanisms of action and clinical utility , contributing to advancements in medicinal chemistry and pharmaceutical science . p > article > response >